Cas no 120-08-1 (Scoparone)

• Product Name: Scoparone
• CAS No: 120-08-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD00006871
• CID: 35938
• PubChem ID: 24855271
• Update Time: 2025-04-18

Scoparone Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxycoumarin
• 6,7-Dimethoxy-2H-chromen-2-one
• 6,7-Dimethoxy-2-benzopyrone
• 2H-1-Benzopyran-2-one,6,7-dimethoxy-
• 6.7-Dimethylesculetin
• SCOPARONE
• SCOPARONE(RG) PrintBack
• 6,7-dimethoxychromen-2-one
• 6,7-Dimethylesculetin
• O-Methylisoscopoletin
• O-Methylscopoletin
• Aesculetin dimethyl ether
• Escoparone
• Esculetin 6,7-dimethyl ether
• Scopoletin methyl ether
• 6,7-dimethoxy-benzopyran-2-on
• esculetin dimethyl ether
• [ "6", "7-Dimethoxycoumarin" ]
• scoparon
• AKOS 236-43
• SCOPARONE(RG)
• DIMETHOXYCOUMARIN
• DIMETHYLESCULETIN
• 6,7-dimethoxy-coumari
• 6
• 6,7-Dimethoxy-Coumarin
• 6,7-Dimethoxybenzopyran-2-one
• 6,7-Dimethoxy-2H-1-benzopyran-2-one
• Dimethyl esculetin
• Coumarin, 6,7-dimethoxy-
• o,o-Dimethylesculetin
• 2H-1-Benzopyran-2-one, 6,7-dimethoxy-
• C11H10
• "Scoparon
• SO_UY_031.1
• ConMedNP.2154
• ConMedNP.2155
• ConMedNP.2153
• Scoparone

• MDL： MFCD00006871
• Inchi： 1S/C11H10O4/c1-13-9-5-7-3-4-11(12)15-8(7)6-10(9)14-2/h3-6H,1-2H3
• InChI Key： GUAFOGOEJLSQBT-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC2=C(C=CC(O2)=O)C=1

Computed Properties

• Exact Mass: 206.05800
• Monoisotopic Mass: 206.05790880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8
• Molecular Weight: 206.19

Experimental Properties

• Color/Form: Powder
• Density: 1.0858 (rough estimate)
• Melting Point: 143-145 °C (lit.)
• Boiling Point: 265.04°C (rough estimate)
• Flash Point: 166.8±27.9 °C
• Refractive Index: 1.4389 (estimate)
• Solubility: 4172 mg/L @ 25 °C (est)
• PSA: 48.67000
• LogP: 1.81020
• Merck: 13,8479
• Solubility: Not available

Scoparone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H319
• Warning Statement： P301+P310,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S27/28-S36/37/39-S45-S26
• RTECS：GN6550000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

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